Cas no 1398504-24-9 (cis-Ethyl 3-aminotetrahydro-2H-pyran-4-carboxylate 2,2,2-trifluoroacetate)

• Product Name: cis-Ethyl 3-aminotetrahydro-2H-pyran-4-carboxylate 2,2,2-trifluoroacetate
• CAS No: 1398504-24-9
• MF: C₁₀H₁₆F₃NO₅
• MW: 287.232954025269
• CID: 4594034
• Update Time: 2023-08-10

cis-Ethyl 3-aminotetrahydro-2H-pyran-4-carboxylate 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• cis-Ethyl 3-aminotetrahydro-2H-pyran-4-carboxylate 2,2,2-trifluoroacetate
• CIS-ETHYL 3-AMINOTETRAHYDRO-2H-PYRAN-4-CARBOXYLATE TFA
• Cis-ethyl3-aminotetrahydro-2H-pyran-4-carboxylate2,2,2-trifluoroacetate
• ethyl (3R,4R)-3-aminooxane-4-carboxylate;2,2,2-trifluoroacetic acid

• Inchi： 1S/C8H15NO3.C2HF3O2/c1-2-12-8(10)6-3-4-11-5-7(6)9;3-2(4,5)1(6)7/h6-7H,2-5,9H2,1H3;(H,6,7)/t6-,7+;/m1./s1
• InChI Key： XNGOAWUKEJKCHO-HHQFNNIRSA-N
• SMILES： FC(C(=O)O)(F)F.O1CC[C@@H](C(=O)OCC)[C@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 244
• Topological Polar Surface Area: 98.8